Cas no 2228594-15-6 (2-methyl-3-(1-methylpyrrolidin-2-yl)propanal)

• Product Name: 2-methyl-3-(1-methylpyrrolidin-2-yl)propanal
• CAS No: 2228594-15-6
• MF: C₉H₁₇NO
• MW: 155.237382650375
• CID: 5928430
• PubChem ID: 165661623
• Update Time: 2025-05-19

2-methyl-3-(1-methylpyrrolidin-2-yl)propanal Chemical and Physical Properties

Names and Identifiers

• 2-methyl-3-(1-methylpyrrolidin-2-yl)propanal
• 2228594-15-6
• EN300-1782583

• Inchi： 1S/C9H17NO/c1-8(7-11)6-9-4-3-5-10(9)2/h7-9H,3-6H2,1-2H3
• InChI Key： AGPJPSPTBBSVFC-UHFFFAOYSA-N
• SMILES： O=CC(C)CC1CCCN1C

Computed Properties

• Exact Mass: 155.131014166g/mol
• Monoisotopic Mass: 155.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 20.3Ų

Additional information on 2-methyl-3-(1-methylpyrrolidin-2-yl)propanal

Professional Introduction to 2-methyl-3-(1-methylpyrrolidin-2-yl)propanal (CAS No. 2228594-15-6)

2-methyl-3-(1-methylpyrrolidin-2-yl)propanal, with the chemical formula C10H17NO, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 2228594-15-6, has garnered attention due to its structural complexity and potential applications in the development of novel therapeutic agents. The presence of both aldehyde and pyrrolidine moieties in its molecular structure suggests a high degree of versatility, making it a valuable intermediate in synthetic chemistry.

The compound's structure consists of a propanal backbone substituted with a 1-methylpyrrolidin-2-yl group, which imparts unique electronic and steric properties. The aldehyde functional group (-CHO) at the third carbon position enhances its reactivity, allowing for further functionalization through condensation reactions, oxidation, or reduction processes. These characteristics make 2-methyl-3-(1-methylpyrrolidin-2-yl)propanal a promising candidate for use in the synthesis of more complex molecules, particularly in the pharmaceutical industry.

In recent years, there has been growing interest in the development of small molecule inhibitors targeting various biological pathways. The pyrrolidine scaffold is particularly well-represented in drug discovery due to its ability to mimic natural amino acid structures and interact with biological targets such as enzymes and receptors. The incorporation of a methyl group at the 1-position of the pyrrolidine ring further modulates its pharmacokinetic properties, enhancing bioavailability and metabolic stability.

One of the most compelling aspects of 2-methyl-3-(1-methylpyrrolidin-2-yl)propanal is its potential role as a key intermediate in the synthesis of bioactive compounds. For instance, researchers have explored its use in the preparation of novel antiviral agents, where the aldehyde group can be readily converted into other functional groups such as carboxylic acids or amides through oxidation or condensation reactions. Additionally, the pyrrolidine moiety can serve as a pharmacophore, contributing to the binding affinity and selectivity of potential drug candidates.

The compound's utility extends beyond pharmaceutical applications; it has also shown promise in materials science and agrochemical research. In materials science, for example, derivatives of 2-methyl-3-(1-methylpyrrolidin-2-yl)propanal have been investigated for their potential as monomers or crosslinking agents in polymer synthesis. The ability to introduce diverse functional groups into these polymers allows for fine-tuning of their physical properties, such as solubility, thermal stability, and mechanical strength.

In agrochemical research, the structural features of this compound make it a valuable precursor for developing new pesticides and herbicides. The aldehyde group can be transformed into ester or amide functionalities, which are common motifs in many bioactive agrochemicals. Furthermore, the pyrrolidine ring can be modified to enhance pesticidal activity by improving binding interactions with target enzymes or receptors in pests.

The synthesis of 2-methyl-3-(1-methylpyrrolidin-2-yl)propanal typically involves multi-step organic transformations starting from readily available precursors. Common synthetic routes include condensation reactions between ketones or aldehydes with appropriate pyrrolidine derivatives followed by functional group modifications. Advances in catalytic methods have also enabled more efficient and environmentally friendly synthetic pathways, reducing waste and improving yields.

The compound's reactivity profile makes it an attractive building block for medicinal chemists seeking to develop novel therapeutics. Its ability to undergo diverse chemical transformations allows for rapid exploration of structure-activity relationships (SAR), which is crucial in drug discovery programs. By systematically modifying different parts of its molecular structure, researchers can optimize potency, selectivity, and pharmacokinetic properties.

In conclusion, 2-methyl-3-(1-methylpyrrolidin-2-yl)propanal (CAS No. 2228594-15-6) represents a versatile and promising compound with applications spanning pharmaceuticals, materials science, and agrochemicals. Its unique structural features and reactivity make it an invaluable intermediate for synthetic chemists and drug developers alike. As research continues to uncover new biological targets and synthetic methodologies, the importance of such intermediates is likely to grow even further.